Cas no 2247102-45-8 (Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine;dihydrochloride)

Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine dihydrochloride is a bicyclic amine derivative with a spiro-fused structure, combining a quinuclidine core and an oxane ring. Its rigid, three-dimensional architecture enhances binding selectivity, making it a valuable intermediate in medicinal chemistry, particularly for targeting central nervous system (CNS) receptors. The dihydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is often utilized in the synthesis of pharmacologically active molecules, including potential neuromodulators or enzyme inhibitors. Its stereochemical complexity allows for precise interactions with biological targets, underscoring its utility in drug discovery and development.

Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine;dihydrochloride structure

2247102-45-8 structure

Product Name:Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine;dihydrochloride

CAS No:2247102-45-8

MF:C₁₁H₂₂Cl₂N₂O

MW:269.211181163788

CID:6529669

PubChem ID:138040201

Update Time:2025-06-11

Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-amine dihydrochloride
- Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine;dihydrochloride
- EN300-6491235
- 2247102-45-8
- Inchi： 1S/C11H20N2O.2ClH/c12-10-3-6-14-11(7-10)8-13-4-1-9(11)2-5-13;;/h9-10H,1-8,12H2;2*1H
- InChI Key： JHCDIVBTSVYYHP-UHFFFAOYSA-N
- SMILES： Cl.Cl.O1CCC(CC21CN1CCC2CC1)N

Computed Properties

Exact Mass: 268.1109187g/mol
Monoisotopic Mass: 268.1109187g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 225
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.5Å²

Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine;dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6491235-0.05g	4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-amine dihydrochloride	2247102-45-8	95%	0.05g	$817.0	2023-05-31
Enamine	EN300-6491235-0.1g	4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-amine dihydrochloride	2247102-45-8	95%	0.1g	$1067.0	2023-05-31
Enamine	EN300-6491235-0.25g	4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-amine dihydrochloride	2247102-45-8	95%	0.25g	$1521.0	2023-05-31
Enamine	EN300-6491235-0.5g	4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-amine dihydrochloride	2247102-45-8	95%	0.5g	$2397.0	2023-05-31
Enamine	EN300-6491235-1.0g	4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-amine dihydrochloride	2247102-45-8	95%	1g	$3075.0	2023-05-31
Enamine	EN300-6491235-2.5g	4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-amine dihydrochloride	2247102-45-8	95%	2.5g	$6026.0	2023-05-31
Enamine	EN300-6491235-5.0g	4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-amine dihydrochloride	2247102-45-8	95%	5g	$8917.0	2023-05-31
Enamine	EN300-6491235-10.0g	4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-amine dihydrochloride	2247102-45-8	95%	10g	$13221.0	2023-05-31
1PlusChem	1P028Q7K-50mg	4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-aminedihydrochloride	2247102-45-8	95%	50mg	$1072.00	2024-05-25
1PlusChem	1P028Q7K-100mg	4-azaspiro[bicyclo[2.2.2]octane-2,2'-oxane]-4'-aminedihydrochloride	2247102-45-8	95%	100mg	$1381.00	2024-05-25

Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine;dihydrochloride Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

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5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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Additional information on Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine;dihydrochloride

Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine; dihydrochloride (CAS No 2247102-45-8)

The compound Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine; dihydrochloride (CAS No 2247102-45-8) is a complex organic molecule with a unique spiro structure that combines a bicyclic system with an oxane ring. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, particularly for their ability to modulate biological targets with high specificity. The spiro structure in this compound creates a rigid framework that can enhance molecular interactions with receptor sites, making it a promising candidate for drug discovery efforts. Researchers have explored its potential as a scaffold for developing novel therapeutic agents targeting various diseases, including neurological disorders and cancer.

The synthesis of Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine; dihydrochloride involves advanced organic synthesis techniques, including ring-closing metathesis and nucleophilic substitution reactions. These methods allow for the precise construction of the spiro system, ensuring high purity and structural integrity of the final product. The dihydrochloride salt form is particularly advantageous for pharmaceutical applications due to its improved solubility and stability.

In terms of chemical properties, this compound exhibits a high degree of structural rigidity, which contributes to its unique pharmacokinetic profile. Preclinical studies have demonstrated that it possesses favorable bioavailability and pharmacodynamic characteristics, making it a strong candidate for further development in preclinical models. Its ability to penetrate cellular membranes efficiently has been attributed to the spiro system's role in reducing steric hindrance while maintaining optimal lipophilicity.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it can bind effectively to various protein targets, including GPCRs and kinases, which are critical in numerous pathological processes. These findings underscore its potential as a lead compound in drug design programs aimed at addressing unmet medical needs.

Moreover, the environmental impact of this compound has been assessed through eco-toxicological studies, which indicate that it poses minimal risk to aquatic ecosystems when used responsibly. This aligns with current trends toward sustainable chemistry practices and green pharmaceutical development.

In conclusion, Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxane]-4'-amine; dihydrochloride (CAS No 224710